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Introduction: The Skin Penetrating and Cell Entering (SPACE) peptide is a novel tool for
enhancing the topical delivery of a wide range of therapeutic and cosmetic agents.[1][2]
Discovered through phage display, this peptide has been shown to facilitate the penetration of
small molecules, macromolecules, and nucleic acids across the stratum corneum (SC) and into
the viable epidermis and dermis.[1] Its mechanism of action, which involves interaction with
skin proteins rather than disruption of the lipid barrier, makes it a compelling and safe
candidate for enhancing topical drug formulations.[2] These notes provide a comprehensive
overview of its application in mouse models, summarizing key quantitative data and detailing
experimental protocols.

Mechanism of Action

The SPACE peptide enhances skin penetration primarily by interacting with keratin within the
corneocytes of the stratum corneum.[1] This interaction increases the partitioning of the peptide
and its conjugated or co-administered cargo into the skin, facilitating a transcellular pathway
into the viable epidermis and dermis. Unlike many chemical enhancers, the SPACE peptide
does not significantly alter or disrupt the skin's natural lipid barrier, which contributes to its
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favorable safety profile. The peptide has also been shown to facilitate entry into various skin
cells, including keratinocytes and fibroblasts, likely via macropinocytosis.
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Mechanism of SPACE peptide-mediated skin delivery.

Quantitative Data Summary from Mouse Models

The efficacy of SPACE peptide has been demonstrated across various mouse models for the
delivery of different types of cargo. The following tables summarize the key quantitative

findings.

Table 1: Delivery of Small Molecules (Cyclosporine A & Corticosteroids)
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Cargo

Cyclosporine
A (CsA)

Formulation
Mouse Model .
Details

5 mg/mL CsA +
50 mg/mL free
SPACE peptide
ina

SKH1 Hairless

Mice .
hydroethanolic

solution
(SP50).

Key
Quantitative Citations

Outcomes

~9-fold
increase in
CsA
accumulation
in viable
epidermis
compared to
control.
Significantly
increased skin
localization
(113.1 pglg).
High
Skin/Blood
ratio (443.4)
and Skin/Liver
ratio (1059.5),
indicating
minimal
systemic
absorption.

| Hydrocortisone | Hairless Mice | SPACE peptide-based formulation. | Enhanced skin

retention of hydrocortisone without producing elevated blood concentrations. | |

Table 2: Delivery of Macromolecules (Hyaluronic Acid)

Ke
Formulation v L L.
Cargo Mouse Model . Quantitative Citations
Details
Outcomes
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| Hyaluronic Acid (HA) | SKH1 Hairless Mice | SPACE-Ethosomal System (SES) encapsulating
HA (MW: 200-325 kDa). | 5-fold enhancement in dermal penetration compared to PBS control.
HA concentration in skin was ~1000-fold higher than in blood, confirming localized delivery. | |

Table 3: Delivery of Nucleic Acids (SIRNA)

Ke
Mouse Formulation v o o
Cargo . Target Gene Quantitative Citations
Model Details
Outcomes
DOTAP-
63.2%
based
knockdown
SPACE
of GAPDH
. BALBI/c Ethosomal o
SiRNA ) GAPDH protein in
Mice System )
the skin
(DOTAP- .
. post-topical
SES) with o
. application.
siRNA.

| SIRNA | Mouse Model | SPACE peptide conjugated directly to siRNA. | IL-10 | Enhanced
absorption into the skin and significant knockdown of the protein target. | |

Detailed Experimental Protocols

The following protocols are synthesized from methodologies reported in studies using SPACE
peptide in mouse models.

Protocol 1: General Topical Application Workflow in

Mice

This protocol outlines the typical workflow for an in vivo study involving the topical application of
a SPACE peptide formulation.

¢ Animal Models: SKH1 hairless mice or BALB/c mice are commonly used. Animals should be
acclimatized for at least one week before the experiment.

e Preparation:
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o Anesthetize mice using isoflurane inhalation (2-3%).

o For haired mice (e.g., BALB/c), carefully shave the dorsal back skin one day prior to
application.

o On the day of the experiment, a cylinder with a defined exposure area (e.g., 1.8 cm?) can
be attached to the shaved back skin to contain the formulation.

Formulation Application:

o Topically apply a precise volume (e.g., 200 puL) of the SPACE peptide formulation onto the
exposed skin area.

o Manually spread the solution to ensure even coverage.
Incubation:

o Allow the formulation to incubate on the skin for a defined period. This can range from 2
hours for penetration studies to 6 hours for functional knockdown experiments.

o Maintain the animals under light anesthesia during this period if necessary.
Post-Incubation:
o After the incubation period, carefully remove the cylinder.

o The treated area can be gently wiped to remove excess formulation and then covered with
sterile gauze and a breathable bandage.

Tissue Collection and Analysis:

o Animals are typically sacrificed at a predetermined time point post-application (e.g., 72
hours for knockdown studies).

o Collect skin biopsies (e.g., 5 mm diameter) from the treated area for analysis.

o Blood and other organs (e.g., liver) can be collected to assess systemic absorption.
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o Analyze tissues using appropriate methods, such as HPLC (for small molecules),
gPCR/Western Blot (for siRNA studies), or fluorescence microscopy.

Phase 1: Preparation

Animal Acclimatization
(1 week)

Anesthesia & Dorsal
Skin Shaving

l

CAttach Application CylindeD

(e.g., 1.8 cm?)

Phase 2: Experiment

Topical Application
of SPACE Formulation (200 pL)

Incubation
(2-6 hours)

Remove Formulation
& Bandage Skin

Phase 3] Analysis

Sacrifice Animal
(e.g., 72h post-application)

Collect Skin Biopsies,
Blood & Organs

Quantitative Analysis
(HPLC, gPCR, Western Blot,
Microscopy)
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Standard experimental workflow for topical mouse studies.

Protocol 2: Formulation of SPACE Peptide with a
Hydrophobic Drug (Cyclosporine A)

This protocol is based on the successful delivery of Cyclosporine A (CsA).
o Materials:
o Cyclosporine A (CsA)
o SPACE peptide
o Ethanol (200 proof)
o Deionized water
e Preparation of Hydroethanolic Solution:
o Prepare the vehicle by mixing ethanol and deionized water. A common ratio is 1:1 (v/v).
e Formulation (SP50):
o Dissolve CsA into the hydroethanolic solution to a final concentration of 5 mg/mL.
o Add free SPACE peptide to the CsA solution to a final concentration of 50 mg/mL.

o Ensure complete dissolution, using gentle vortexing if necessary. The resulting formulation
is ready for topical application as described in Protocol 1.

Protocol 3: Formulation of a SPACE-Ethosomal System
(SES) for Macromolecules

This protocol is adapted for encapsulating macromolecules like Hyaluronic Acid (HA) or siRNA.

o Materials:
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[e]

SPACE peptide conjugated to a phospholipid (e.g., POPE-NHS)

o

Other lipids (e.g., DOTAP for cationic liposomes for siRNA)

Ethanol

[¢]

[¢]

Aqueous buffer (e.g., PBS or citrate buffer, pH adjusted as needed)

[e]

Cargo (e.g., Hyaluronic Acid, siRNA)
e Lipid Film Hydration Method:
o Dissolve the SPACE-peptide-lipid conjugate and other lipids in ethanol.

o Evaporate the ethanol under reduced pressure or nitrogen stream to form a thin lipid film
on the wall of a round-bottom flask.

o Hydrate the lipid film with an aqueous buffer containing the dissolved cargo (e.g., 1 mg/mL
HA). The hydration process should be done above the lipid transition temperature.

o The resulting suspension of vesicles can be sonicated or extruded through polycarbonate
membranes to produce unilamellar vesicles of a desired size (e.g., ~110 nm).

e Characterization:

o Vesicle size and zeta potential should be characterized using dynamic light scattering
(DLS).

o Encapsulation efficiency should be determined by separating the free cargo from the
encapsulated cargo using methods like dialysis or size exclusion chromatography.
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Logical components of a SPACE-Ethosomal System (SES).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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